Cas no 2171645-13-7 (2-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpyrrolidine-3-carboxylic acid)

• Product Name: 2-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpyrrolidine-3-carboxylic acid
• CAS No: 2171645-13-7
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6027105
• PubChem ID: 165586545
• Update Time: 2025-06-13

2-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpyrrolidine-3-carboxylic acid
• EN300-1529521
• 2-ethyl-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanoyl]pyrrolidine-3-carboxylic acid
• 2171645-13-7

• Inchi： 1S/C28H34N2O5/c1-4-17(3)25(26(31)30-15-14-22(27(32)33)24(30)5-2)29-28(34)35-16-23-20-12-8-6-10-18(20)19-11-7-9-13-21(19)23/h6-13,17,22-25H,4-5,14-16H2,1-3H3,(H,29,34)(H,32,33)
• InChI Key： TXPUDKKJVGRISP-UHFFFAOYSA-N
• SMILES： O=C(C(C(C)CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC(C(=O)O)C1CC

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpyrrolidine-3-carboxylic acid

Recent Advances in the Study of 2-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpyrrolidine-3-carboxylic acid (CAS: 2171645-13-7)

In recent years, the compound 2-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpyrrolidine-3-carboxylic acid (CAS: 2171645-13-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structure and potential therapeutic applications, has been the subject of numerous studies aimed at elucidating its pharmacological properties and synthetic pathways. The following report provides a comprehensive overview of the latest research findings related to this compound.

The primary focus of recent studies has been on the synthesis and optimization of 2-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpyrrolidine-3-carboxylic acid. Researchers have developed novel synthetic routes to improve yield and purity, leveraging advanced techniques such as solid-phase peptide synthesis (SPPS) and high-performance liquid chromatography (HPLC) for purification. These advancements have facilitated the production of the compound in sufficient quantities for further biological evaluation.

In terms of biological activity, preliminary studies suggest that this compound exhibits promising inhibitory effects on specific enzymatic targets involved in inflammatory and oncogenic pathways. For instance, in vitro assays have demonstrated its ability to modulate the activity of proteases and kinases, which are critical in disease progression. These findings underscore the potential of 2-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpyrrolidine-3-carboxylic acid as a lead compound for the development of new therapeutics.

Further investigations into the pharmacokinetic and pharmacodynamic properties of the compound are currently underway. Early results indicate favorable stability and bioavailability profiles, although challenges related to metabolic clearance and tissue distribution remain to be addressed. Researchers are also exploring the possibility of derivatizing the compound to enhance its therapeutic efficacy and reduce potential side effects.

In conclusion, the ongoing research on 2-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpyrrolidine-3-carboxylic acid (CAS: 2171645-13-7) highlights its potential as a valuable tool in drug discovery and development. The compound's unique structural features and biological activities make it a promising candidate for further investigation. Future studies should focus on optimizing its synthetic pathways, elucidating its mechanism of action, and evaluating its safety and efficacy in preclinical models.